Cas no 199479-25-9 (1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 199479-25-9
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• CID: 2120297
• PubChem ID: 54343518
• Update Time: 2025-04-21

1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL3066069
• DA-08544
• 199479-25-9
• UAQAYIXOQIUPGF-UHFFFAOYSA-N

• Inchi： 1S/C14H13ClN2/c15-13-6-5-11(9-17-13)14-12-4-2-1-3-10(12)7-8-16-14/h1-6,9,14,16H,7-8H2
• InChI Key： UAQAYIXOQIUPGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 244.0767261Da
• Monoisotopic Mass: 244.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9Ų